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Scopinast Scopinast
Brand Name: Vulcanchem
CAS No.: 145574-90-9
VCID: VC0114686
InChI: InChI=1S/C31H31F2NO5/c1-37-28-19-21-3-12-30(35)39-27(21)20-29(28)38-18-2-15-34-16-13-24(14-17-34)31(36,22-4-8-25(32)9-5-22)23-6-10-26(33)11-7-23/h3-12,19-20,24,36H,2,13-18H2,1H3
SMILES: COC1=C(C=C2C(=C1)C=CC(=O)O2)OCCCN3CCC(CC3)C(C4=CC=C(C=C4)F)(C5=CC=C(C=C5)F)O
Molecular Formula: C31H31F2NO5
Molecular Weight: 535.6 g/mol

Scopinast

CAS No.: 145574-90-9

Main Products

VCID: VC0114686

Molecular Formula: C31H31F2NO5

Molecular Weight: 535.6 g/mol

Scopinast - 145574-90-9

CAS No. 145574-90-9
Product Name Scopinast
Molecular Formula C31H31F2NO5
Molecular Weight 535.6 g/mol
IUPAC Name 7-[3-[4-[bis(4-fluorophenyl)-hydroxymethyl]piperidin-1-yl]propoxy]-6-methoxychromen-2-one
Standard InChI InChI=1S/C31H31F2NO5/c1-37-28-19-21-3-12-30(35)39-27(21)20-29(28)38-18-2-15-34-16-13-24(14-17-34)31(36,22-4-8-25(32)9-5-22)23-6-10-26(33)11-7-23/h3-12,19-20,24,36H,2,13-18H2,1H3
Standard InChIKey JRXHLMMVJSXXHZ-UHFFFAOYSA-N
SMILES COC1=C(C=C2C(=C1)C=CC(=O)O2)OCCCN3CCC(CC3)C(C4=CC=C(C=C4)F)(C5=CC=C(C=C5)F)O
Canonical SMILES COC1=C(C=C2C(=C1)C=CC(=O)O2)OCCCN3CCC(CC3)C(C4=CC=C(C=C4)F)(C5=CC=C(C=C5)F)O
PubChem Compound 3058748
Last Modified Nov 11 2021
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